Cas no 92267-23-7 (5'-Adenylic acid,8-bromo-2'-deoxy-, homopolymer (9CI))

92267-23-7 structure
Product name:5'-Adenylic acid,8-bromo-2'-deoxy-, homopolymer (9CI)
5'-Adenylic acid,8-bromo-2'-deoxy-, homopolymer (9CI) Chemical and Physical Properties
Names and Identifiers
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- 5'-Adenylic acid,8-bromo-2'-deoxy-, homopolymer (9CI)
- poly(8-bromo-2'-deoxyadenylic acid)
- 92267-23-7
- 8-Bromo-9-(2-deoxy-5-O-phosphonopentofuranosyl)-9H-purin-6-amine
- DTXSID10919275
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- Inchi: InChI=1S/C10H13BrN5O6P/c11-10-15-7-8(12)13-3-14-9(7)16(10)6-1-4(17)5(22-6)2-21-23(18,19)20/h3-6,17H,1-2H2,(H2,12,13,14)(H2,18,19,20)/t4-,5+,6?/m0/s1
- InChI Key: QNKYBSSDLXRGGF-YRZWDFBDSA-N
- SMILES: C1C(C(OC1N2C3=NC=NC(=C3N=C2Br)N)COP(=O)(O)O)O
Computed Properties
- Exact Mass: 408.979
- Monoisotopic Mass: 408.979
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 166Ų
Experimental Properties
- Density: 2.48
- Boiling Point: 791.7°Cat760mmHg
- Flash Point: 432.6°C
- Refractive Index: 1.898
5'-Adenylic acid,8-bromo-2'-deoxy-, homopolymer (9CI) Related Literature
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Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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3. Back matter
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Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
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